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Compound of Interest

Compound Name:
1,4,7-Triazacyclononane

trihydrochloride

Cat. No.: B1333404 Get Quote

Essential Safety and Handling Guide for 1,4,7-
Triazacyclononane Trihydrochloride
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,4,7-Triazacyclononane
trihydrochloride. Adherence to these protocols is essential for ensuring a safe laboratory

environment.

Chemical Identifier:

Name: 1,4,7-Triazacyclononane trihydrochloride

CAS Number: 58966-93-1

Molecular Formula: C₆H₁₅N₃·3HCl[1][2]

Hazard Summary: 1,4,7-Triazacyclononane trihydrochloride is a corrosive solid that can

cause severe skin burns and serious eye damage.[3][4][5] It is classified as a combustible

corrosive material.[1][3]
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Appropriate PPE must be worn at all times when handling this chemical. The following table

summarizes the required equipment.

PPE Category Specification

Eye Protection Chemical safety goggles or full-face shield.[1][3]

Hand Protection
Chemically impermeable gloves (e.g., nitrile,

neoprene).

Respiratory

NIOSH/MSHA-approved respirator with

cartridges suitable for dusts and organic vapors

(e.g., N95 or P3).[1][3]

Body Protection

Laboratory coat, long pants, and closed-toe

shoes. For larger quantities, a chemical-

resistant apron is recommended.

Operational Plan: Safe Handling Protocol
Follow these steps to ensure the safe handling of 1,4,7-Triazacyclononane trihydrochloride.

Preparation:

Ensure a chemical fume hood is operational and available.

Locate the nearest eyewash station and safety shower.

Assemble all necessary PPE as specified in the table above.

Have spill containment materials readily accessible.

Handling:

Conduct all weighing and transferring of the solid chemical within a chemical fume hood to

avoid dust formation and inhalation.[6][7]

Use non-sparking tools for handling.[6]
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Avoid contact with skin and eyes.[6]

Do not breathe in dust or vapors.[6][8]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[6][7]

Keep away from incompatible materials, such as strong oxidizing agents.[7][9]

The designated storage area should be for corrosive materials.[7]

Disposal Plan
Proper disposal of 1,4,7-Triazacyclononane trihydrochloride and its containers is crucial to

prevent environmental contamination and ensure safety.

Waste Collection:

Collect waste material in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal Procedure:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

Follow all local, regional, and national regulations for chemical waste disposal.[7]

Do not pour down the drain.[6][7]

Container Disposal:

Rinse the empty container three times with a suitable solvent.

Dispose of the rinsed container as regular laboratory waste, or as directed by your

institution's safety protocols.

Experimental Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.echemi.com/sds/147-triazacyclononane-pd1712291017.html
https://www.echemi.com/sds/147-triazacyclononane-pd1712291017.html
https://file.medchemexpress.com/batch_PDF/HY-W051391/1-4-7-Trimethyl-1-4-7-triazonane-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/147-triazacyclononane-pd1712291017.html
https://www.fishersci.com/store/msds?partNumber=AC294315000&productDescription=1+4+7-TRIAZACYCLONONANE+500MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC294315000&productDescription=1+4+7-TRIAZACYCLONONANE+500MG&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1153163.htm
https://www.fishersci.com/store/msds?partNumber=AC294315000&productDescription=1+4+7-TRIAZACYCLONONANE+500MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1333404?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC294315000&productDescription=1+4+7-TRIAZACYCLONONANE+500MG&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/147-triazacyclononane-pd1712291017.html
https://www.fishersci.com/store/msds?partNumber=AC294315000&productDescription=1+4+7-TRIAZACYCLONONANE+500MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the key steps for the safe handling and disposal of 1,4,7-
Triazacyclononane trihydrochloride.

Workflow for Safe Handling of 1,4,7-Triazacyclononane Trihydrochloride

Preparation
- Verify fume hood function
- Locate safety equipment

- Don appropriate PPE

Handling (in Fume Hood)
- Weigh and transfer solid
- Use non-sparking tools
- Avoid dust inhalation

Proceed to Handling

Storage
- Tightly sealed container
- Cool, dry, ventilated area

- Away from oxidizing agents

After Use

Waste Collection
- Designated, labeled container

- Do not mix with incompatible waste

Generate Waste

Disposal
- Use licensed disposal service

- Follow all regulations

Final Step
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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